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Compound of Interest

Compound Name: 2,6-Difluorobenzamide-d3

Cat. No.: B13848875

An In-depth Technical Guide to 2,6-
Difluorobenzamide-d3

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and biological relevance of 2,6-Difluorobenzamide-d3.
The information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Introduction

2,6-Difluorobenzamide-d3 is the deuterated form of 2,6-Difluorobenzamide. Stable isotope-
labeled compounds such as this are crucial tools in quantitative analysis and metabolic studies.
The deuterium labels provide a distinct mass spectrometric signature, allowing for its use as an
internal standard in bioanalytical assays. The non-deuterated form, 2,6-Difluorobenzamide, is
recognized as a significant metabolite of several pesticides, including diflubenzuron, and is a
key structural motif in the development of FtsZ inhibitors, which are a promising class of
antibacterial agents.[1][2][3] The presence of two fluorine atoms on the benzene ring enhances
its lipophilicity and influences its biological activity.[4]

Physical and Chemical Properties

The physical and chemical properties of 2,6-Difluorobenzamide-d3 are summarized below.
Data for the non-deuterated analogue is provided for comparison where specific data for the
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deuterated compound is not available.

Physical Properties

Property Value Source
Appearance White to off-white powder/solid  [5][6]
) ) 145-148 °C (for non-

Melting Point [61[7181[9]
deuterated)

Boiling Point 284 °C (for non-deuterated) [5]

B Soluble in ethanol.[8] Low

Solubility o [4]18]

solubility in water.[4]
Chemical Properties

Property Value Source

Molecular Formula C7DsH2F2NO [10]

Molecular Weight 160.136 g/mol [10]

Accurate Mass 160.053 [10]
Not available (Alternate for

CAS Number [11]
non-deuterated: 18063-03-1)
InChl=1S/C7H5F2NO/c8-4-2-

InChl 1-3-5(9)6(4)7(10)11/h1-3H, [10]
(H2,10,11)/i1D,2D,3D
AVRQBXVUUXHRMY-

InChlKey [41[8][o1[12][13][14][15]

UHFFFAOYSA-N

Canonical SMILES

[2H]c1c([2H])c(F)c(C(=0)N)c(F
)C1[2H]

[10]

IUPAC Name

3,4,5-trideuterio-2,6-

difluorobenzamide

[10]

Experimental Protocols
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Synthesis of 2,6-Difluorobenzamide

A common method for the synthesis of 2,6-Difluorobenzamide involves the hydrolysis of 2,6-
difluorobenzonitrile.[14][16] For the synthesis of the d3 analogue, a deuterated starting material
would be required.

Reaction: Hydrolysis of 2,6-difluorobenzonitrile using hydrogen peroxide and a base catalyst.
[17]

Procedure:

2,6-difluorobenzonitrile is placed in a reaction vessel equipped with a stirrer, thermometer,
and reflux condenser.

e A solution of sodium hydroxide is added.

e The mixture is heated to approximately 50°C.

o 30 wt% hydrogen peroxide is added dropwise over a period of 3 hours while maintaining the
temperature.

e The reaction is allowed to proceed for an additional 2 hours.

o After completion, the mixture is cooled to 25°C.

e The pH is neutralized to ~7.0 using 10 wt% hydrochloric acid.

e The mixture is stirred for 1.5 hours.

e The resulting solid product is collected by suction filtration, washed with water, and dried.[16]
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Synthesis Workflow for 2,6-Difluorobenzamide
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Caption: Synthesis workflow for 2,6-Difluorobenzamide.
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Analytical Methods

High-Performance Liquid Chromatography (HPLC): 2,6-Difluorobenzamide, as a metabolite of
diflubenzuron, can be quantified using an HPLC method with diode-array detection.[1]

o Mobile Phase: A gradient of acetonitrile and water.
» Stationary Phase: C18 reverse-phase column.
e Detection: UV detection at an appropriate wavelength.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a suitable technique for the
identification and quantification of 2,6-Difluorobenzamide. The NIST Mass Spectrometry Data
Center provides reference mass spectra for the non-deuterated compound.[12]

« lonization: Electron lonization (EI).
o Key m/z peaks: 157 (M+), 141, 113.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used for
structural confirmation. The chemical shifts will be influenced by the solvent used.[18]

e 1H NMR: The proton signals of the aromatic ring will be observed.

e 13C NMR: The carbon signals of the benzene ring and the carbonyl group will be present.
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Analytical Workflow for 2,6-Difluorobenzamide-d3
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Caption: General analytical workflow.

Applications and Biological Relevance

Metabolic Studies: 2,6-Difluorobenzamide is a major metabolite of the insecticide
diflubenzuron.[1][3] The deuterated form, 2,6-Difluorobenzamide-d3, is an ideal internal
standard for pharmacokinetic and metabolic studies of diflubenzuron and related compounds.

FtsZ Inhibition: The 2,6-difluorobenzamide motif is a critical component of a class of
antibacterial compounds that target the FtsZ protein.[2] FtsZ is a prokaryotic homolog of tubulin
and is essential for bacterial cell division. Inhibition of FtsZ leads to filamentation and ultimately
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cell death. The fluorine atoms are thought to play a role in maintaining a conformation of the
molecule that is favorable for binding to the allosteric site of FtsZ.[2]

Inhibition of Bacterial Cell Division

2,6-Difluorobenzamide Analogues

FtsZ Protein

Inhibition of FtsZ Polymerization

Disruption of Z-ring Formation

Bacterial Cell Death

Click to download full resolution via product page

Caption: FtsZ inhibition by 2,6-difluorobenzamide analogues.

Safety and Handling

Hazard Statements:

o Causes skin irritation (H315).[19]
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o Causes serious eye irritation (H319).[19]

e Harmful if inhaled (H332).[19]

o May cause respiratory irritation (H335).[19]

Precautionary Statements:

Avoid breathing dust.[19]

Wear protective gloves, eye protection, and face protection.

Use in a well-ventilated area.[19]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[19]

IF ON SKIN: Wash with plenty of water.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances such
as strong bases and strong oxidizing agents.[5] Keep the container tightly closed.[5] It is stable
under recommended storage conditions.[5][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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